4-Methoxy-1-(triisopropylsilyl)-1H-pyrrolo[2,3-c]pyridine

• IUPAC Name: (4-methoxypyrrolo[2,3-c]pyridin-1-yl)-tri(propan-2-yl)silane
• InChI: InChI=1S/C17H28N2OSi/c1-12(2)21(13(3)4,14(5)6)19-9-8-15-16(19)10-18-11-17(15)20-7/h8-14H,1-7H3
• InChI Key: YIDOPMFGWASYLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)N1C=CC2=C(C=NC=C21)OC
• Molecular Formula: C17H28N2OSi
• DSSTOX Substance ID: DTXSID20674065
• Molecular Weight: 304.5 g/mol
• CAS RN: 1186311-03-4

Description

“4-Methoxy-1-(triisopropylsilyl)-1H-pyrrolo[2,3-c]pyridine” is a complex organic compound. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The pyridine ring is substituted at the 4-position with a methoxy group (–OCH3) and at the 1-position with a triisopropylsilyl group.

Molecular Structure Analysis

The molecular structure of “this compound” is likely to be complex due to the presence of the pyridine ring and the various substituents. The structure of the molecule can affect its electron-pair-donor abilities, which in turn can influence its interaction with other molecules.

Scientific Research Applications

Synthesis and Chemical Reactions

4-Methoxy-1-(triisopropylsilyl)-1H-pyrrolo[2,3-c]pyridine and its derivatives are involved in various chemical reactions and synthetic processes, showing their versatility in organic chemistry. For instance:

• Synthesis of 1-Acyl-2-Heteroaryl-2,3-dihydro-4-pyridones

  Certain indolyl and pyrrolyl Grignard reagents are added to 1-acyl salts of 4-methoxy-3-(triisopropylsilyl)pyridine to yield 1-acyl-2-heteroaryl-2,3-dihydro-4-pyridones in good to high yield. This process also explores the stereochemistry of the products when the 1-acyl group contains a chiral auxiliary (Kuethe & Comins, 2004).

• Synthesis of Pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine Derivatives

  These derivatives are obtained through oxidation processes and intramolecular 1,3-dipolar cycloaddition, demonstrating the potential of this compound derivatives in forming tricyclic heterocycles (El-Nabi, 2004).

• Photophysical and Photochemical Properties

  The electronic nature of derivatives like 4-hydroxy-1H-pyrrolo[3,4-c]pyridine-1,3,6(2H,5H)-trione has been investigated using spectroscopic techniques. This research is important due to the promising fluorescent properties of these derivatives and their potential applications in physiological contexts (Bashmakova et al., 2021).

Kinetics and Stability

Studies focused on the degradation kinetics and stability of derivatives related to this compound offer insights into their chemical behavior under different conditions:

• Degradation Kinetics in Aqueous Solutions: Research has been conducted on the hydrolysis and degradation kinetics of certain derivatives in aqueous solutions, detailing their behavior at various pH levels and temperatures. This is critical for understanding the stability and potential applications of these compounds (Muszalska & Wituła, 2005).

Mechanism of Action

Target of Action

Pyridine derivatives have been known to exhibit a broad spectrum of biological activities .

Mode of Action

A related compound, 4-methoxy-1-methyl-2-oxopyridine-3-carbamide (mmoxc), has been shown to exhibit anti-bacterial and anti-biofilm characteristics by competitively inhibiting uridine monophosphate kinase (umpk), udp-n-acetyl muramyl pentapeptide ligase (mur-f), and peptidyl deformylase (pdf) .

Biochemical Pathways

Pyridine derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Related pyridine derivatives have been shown to exhibit antimicrobial activity .

Action Environment

The suzuki–miyaura cross-coupling reaction, which is often used in the synthesis of pyridine derivatives, is known for its mild and functional group tolerant reaction conditions .